N-benzyl-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-benzyl-2-methyl-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C17H17NO3/c1-12-16(21-15-10-6-5-9-14(15)20-12)17(19)18-11-13-7-3-2-4-8-13/h2-10,12,16H,11H2,1H3,(H,18,19)
• InChI Key: SXDXYAUMBOSIFA-UHFFFAOYSA-N
• Canonical SMILES: CC1C(OC2=CC=CC=C2O1)C(=O)NCC3=CC=CC=C3
• Molecular Formula: C17H17NO3
• Molecular Weight: 283.32 g/mol

Description

N-benzyl-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as BDCAA, and it has been synthesized using different methods.

Mechanism of Action

The mechanism of action of N-benzyl-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is not fully understood. However, it has been suggested that it acts by inhibiting various enzymes such as histone deacetylases (HDACs) and matrix metalloproteinases (MMPs). HDACs are involved in the regulation of gene expression, and their inhibition can lead to the activation of tumor suppressor genes and the inhibition of oncogenes. MMPs are involved in the degradation of extracellular matrix proteins and their inhibition can lead to the inhibition of cancer cell invasion and metastasis.
Biochemical and Physiological Effects:
N-benzyl-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis. Additionally, it has been shown to have anti-inflammatory and neuroprotective effects. BDCAA has been found to inhibit the activity of HDACs and MMPs, which are involved in the regulation of gene expression and the degradation of extracellular matrix proteins, respectively.

Advantages and Limitations for Lab Experiments

One of the significant advantages of N-benzyl-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide is its potential as a therapeutic agent for the treatment of different diseases. Additionally, it has been shown to have anti-inflammatory and neuroprotective effects. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

The potential applications of N-benzyl-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide are vast. One of the future directions for this compound is to study its potential as a therapeutic agent for the treatment of different diseases such as cancer, inflammation, and neurodegenerative disorders. Additionally, its mechanism of action needs to be further elucidated to understand its full potential as a therapeutic agent. Furthermore, the development of more efficient synthesis methods and the improvement of its solubility in water can enhance its potential applications in various fields.

Scientific Research Applications

N-benzyl-3-methyl-2,3-dihydro-1,4-benzodioxine-2-carboxamide has been studied for its potential applications in various fields. One of the significant applications of this compound is in drug discovery. It has been shown to have potential as a therapeutic agent for the treatment of different diseases such as cancer, inflammation, and neurodegenerative disorders. BDCAA has been found to inhibit the growth of cancer cells and induce apoptosis in vitro and in vivo. Additionally, it has been shown to have anti-inflammatory and neuroprotective effects.